Cas no 126740-29-2 (Propanoic acid,3-(butylthio)-, ammonium salt (1:1))

• Product Name: Propanoic acid,3-(butylthio)-, ammonium salt (1:1)
• CAS No: 126740-29-2
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 210663
• PubChem ID: 3079922
• Update Time: 2025-04-19

Propanoic acid,3-(butylthio)-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(butylthio)-, ammonium salt (1:1)
• azanium,3-butylsulfanylpropanoate
• Propanoic acid, 3-(butylthio)-, ammonium salt
• 3-(Butylthio)propanoic acid ammonium salt
• DTXSID40155280
• 126740-29-2

• Inchi： 1S/C7H14O2S.H3N/c1-2-3-5-10-6-4-7(8)9;/h2-6H2,1H3,(H,8,9);1H3
• InChI Key： QCEFAHIIKKNUEG-UHFFFAOYSA-N
• SMILES： S(CCC(=O)[O-])CCCC.[NH4+]

Computed Properties

• Exact Mass: 179.09811
• Monoisotopic Mass: 179.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 88.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 76.63